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Compound of Interest

Compound Name: 1-Bromo-2-methylpropane

Cat. No.: B043306

An In-depth Technical Guide to 1-Bromo-2-methylpropane

This technical guide provides a comprehensive overview of 1-Bromo-2-methylpropane, also
known as isobutyl bromide. It is intended for researchers, scientists, and professionals in drug
development and other scientific fields who utilize this compound in their work. This document
details its chemical identity, physical properties, and a key synthetic application, providing a
valuable resource for laboratory and research settings.

Chemical Identity and Molecular Structure

1-Bromo-2-methylpropane is a primary alkyl halide. Its Chemical Abstracts Service (CAS)
number is 78-77-3.[1][2][3][4][5] The molecular formula for this compound is CaHoBr.[1][2][3] It
is structurally an isomer of 1-bromobutane, with a bromine atom attached to a primary carbon
of an isobutyl group.

Below is a diagram representing the molecular structure of 1-Bromo-2-methylpropane.
Caption: Molecular structure of 1-Bromo-2-methylpropane.

Physicochemical Properties

1-Bromo-2-methylpropane is a colorless to light yellow liquid.[1][5] A summary of its key
guantitative properties is presented in the table below for easy reference and comparison.
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Property Value

Molecular Weight 137.02 g/mol [1][2][4]

Boiling Point 90-92 °C[1][6]

Melting Point -119to -117 °C[1]

Density 1.26 g/mL at 20 °C[1][6]
Refractive Index 1.435 - 1.436 (at 20°C, D)[1][6][7]
Vapor Pressure 72 mm Hg[5]

Flash Point 18 °C (64.4 °F) - closed cupl6]

Experimental Protocol: Grighard Reagent Formation

1-Bromo-2-methylpropane is a versatile reagent in organic synthesis, frequently used in the
formation of Grignard reagents. These organomagnesium compounds are powerful
nucleophiles for creating new carbon-carbon bonds. The following is a detailed methodology for
the preparation of isobutylmagnesium bromide.

Objective: To synthesize isobutylmagnesium bromide from 1-Bromo-2-methylpropane and

magnesium metal.
Materials:

e 1-Bromo-2-methylpropane ((CHs)2CHCH2Br)

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

lodine crystal (as an initiator)

Three-neck round-bottom flask

Reflux condenser
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Dropping funnel

Gas inlet for inert gas (e.g., nitrogen or argon)

Magnetic stir bar and stir plate

Heating mantle or water bath
Procedure:
e Apparatus Setup:

o All glassware must be thoroughly dried in an oven and assembled while hot under a
stream of dry inert gas to exclude atmospheric moisture.

o Athree-neck flask is equipped with a magnetic stir bar, a reflux condenser (with a drying
tube or inert gas outlet), a dropping funnel, and a gas inlet.

e Magnesium Activation:

o Place magnesium turnings (1.2 equivalents relative to the alkyl halide) into the reaction
flask.

o Add a single crystal of iodine.

o Gently warm the flask under a flow of inert gas until purple iodine vapors are observed.
This helps to activate the magnesium surface by removing the passivating oxide layer.

o Allow the flask to cool to room temperature.
e Reaction Initiation:

o Add a small amount of anhydrous solvent (diethyl ether or THF) to just cover the
magnesium turnings.

o Prepare a solution of 1-Bromo-2-methylpropane (1 equivalent) in the anhydrous solvent
in the dropping funnel.
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o Add a small portion (approximately 10%) of the 1-Bromo-2-methylpropane solution to
the stirred magnesium suspension.

o The reaction is initiated when the brown color of the iodine disappears and bubbling is
observed. Gentle warming may be necessary to start the reaction.

o Addition and Reflux:

o Once the reaction has started, add the remaining 1-Bromo-2-methylpropane solution
dropwise from the funnel at a rate that maintains a gentle reflux.

o If the reaction becomes too vigorous, the rate of addition should be slowed, and the flask
can be cooled in an ice bath.

o Reaction Completion:

o After the addition is complete, continue to stir the mixture and maintain a gentle reflux for
an additional 30-60 minutes to ensure all the magnesium has reacted.

o The completion of the reaction is indicated by the cessation of bubbling and the formation
of a cloudy grey or brownish solution.

e Use of the Grignard Reagent:

o The resulting solution of isobutylmagnesium bromide is then cooled to room temperature
and is ready for use in subsequent reactions, such as with aldehydes, ketones, or esters.

The following diagram illustrates the logical workflow of the Grignard reagent formation.
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Start: Dry Apparatus Assembly

Magnesium Activation Prepare Solution
(Mg turnings + Iz crystal) (1-Bromo-2-methylpropane in anhydrous ether)

'

Initiate Reaction
(Add ~10% of bromide solution)

.

Dropwise Addition of Bromide
(Maintain gentle reflux)

.

Reaction Completion
(Stir for 30-60 min post-addition)

Grignard Reagent Ready for Use

Click to download full resolution via product page

Caption: Workflow for Grignard reagent synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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